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Cat. No.: B1680942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dimethyl sebacate (DMS), the dimethyl ester of decanedioic acid, is a versatile chemical

compound with a broad spectrum of applications across various industries. Derived from

sebacic acid, which is often sourced from castor oil, DMS offers a bio-based profile that is

increasingly sought after in the chemical industry. Its utility stems from its properties as a

chemical intermediate, a plasticizer, a solvent, and a lubricant base stock. This technical guide

provides an in-depth overview of the core industrial applications of dimethyl sebacate,

complete with quantitative data, experimental methodologies, and visual representations of key

processes.

Core Industrial Applications
The primary industrial applications of dimethyl sebacate can be categorized as follows:

Intermediate for Hindered Amine Light Stabilizers (HALS): A major application of DMS is as a

crucial precursor in the synthesis of Hindered Amine Light Stabilizers (HALS).[1][2] HALS are

highly effective additives used to protect polymers from degradation caused by UV light.

DMS is a key building block for HALS such as Tinuvin 770, a widely used light stabilizer.[1][3]

Plasticizer and Softener: Dimethyl sebacate is utilized as a plasticizer for a variety of

polymers, including cellulosic resins, vinyl resins, and synthetic rubbers.[1][3][4] It enhances

the flexibility and workability of these materials.
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Solvent: With its favorable solubility characteristics, DMS serves as a solvent for various

resins and rubbers.[1][3]

Lubricants and Cosmetics: Sebacate esters, including DMS, are employed in the formulation

of high-performance lubricants and as emollients in cosmetic and personal care products.[5]

[6][7]

Physicochemical Properties of Dimethyl Sebacate
A comprehensive understanding of the physical and chemical properties of dimethyl sebacate
is essential for its application in various industrial processes.

Property Value References

Molecular Formula C12H22O4 [8][9]

Molecular Weight 230.30 g/mol [8][9]

CAS Number 106-79-6 [8][9]

Appearance White solid or colorless liquid [10]

Melting Point 29-31 °C [3]

Boiling Point 158 °C @ 10 mmHg [3]

Density 0.988 g/mL at 25 °C [3]

Flash Point 145 °C [3]

Water Solubility Insoluble [3]

Dimethyl Sebacate as a Chemical Intermediate:
Synthesis of HALS
The synthesis of Hindered Amine Light Stabilizers (HALS) represents a significant use of

dimethyl sebacate. A prominent example is the production of Tinuvin 770 (bis(2,2,6,6-

tetramethyl-4-piperidyl) sebacate).
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Experimental Protocol: Synthesis of Tinuvin 770 from
Dimethyl Sebacate
This protocol is based on the transesterification reaction between dimethyl sebacate and

2,2,6,6-tetramethyl-4-piperidinol.[11]

Materials:

Dimethyl sebacate (0.1 mol)

1,2,2,6,6-pentamethyl-4-hydroxypiperidine (0.165 mol)

Xylene (40g)

Dibutyltin oxide (catalyst, 1g)

Procedure:

Charge a 250 mL four-necked flask equipped with a stirrer, thermometer, and a distillation

setup with xylene, dimethyl sebacate, 1,2,2,6,6-pentamethyl-4-hydroxypiperidine, and the

dibutyltin oxide catalyst.

Heat the reaction mixture to 110-130 °C with stirring.

Continuously remove the methanol byproduct via distillation.

Monitor the reaction progress using liquid chromatography. The typical reaction time is 2.5

hours.

Upon completion, cool the reaction mixture and filter to remove the catalyst.

Wash the organic phase, followed by dewatering and decolorizing.

Remove the solvent under reduced pressure to obtain the final product.

Expected Yield: 96.31%[11]
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Reactants Reaction Conditions

Products

Dimethyl Sebacate

Transesterification

1,2,2,6,6-pentamethyl-4-hydroxypiperidine Xylene Dibutyltin oxide 110-130 °C

Hindered Amine Light Stabilizer
(e.g., Tinuvin 770) Methanol (byproduct)
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Synthesis of HALS from Dimethyl Sebacate.

Dimethyl Sebacate as a Plasticizer
Dimethyl sebacate is employed as a plasticizer to increase the flexibility and durability of

various polymers. While specific performance data for dimethyl sebacate is not readily

available in the reviewed literature, data for a closely related sebacate ester, dibutyl sebacate

(DBS), in polyvinyl chloride (PVC) provides valuable insight into the expected performance.

Performance of Dibutyl Sebacate as a PVC Plasticizer
Property Value Reference

Plasticizer Migration (28 days) 12.78% [12]

Extension at Break 350% [12]

Breaking Stress 15.7 MPa [12]

Shore A Hardness 80.2 [12]

Note: Data is for Dibutyl Sebacate, a related sebacate ester, and is intended for comparative

purposes.
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Experimental Protocol: Evaluation of Plasticizer
Efficiency in PVC (ASTM D2284)
This protocol outlines a general procedure for evaluating the efficiency of a plasticizer in flexible

PVC based on ASTM D2284.[13]

Materials:

PVC resin

Dimethyl sebacate (or other plasticizer to be tested)

Thermal stabilizer

Other additives as required

Procedure:

Compounding: Prepare PVC formulations with varying concentrations of the plasticizer. This

is typically done using a two-roll mill or an internal mixer.

Molding: Compression mold the compounded PVC into sheets of a specified thickness.

Conditioning: Condition the molded sheets in a controlled environment (e.g., 23 ± 2 °C and

50 ± 5% relative humidity) for a specified period.

Tensile Testing: Cut dumbbell-shaped specimens from the conditioned sheets. Perform

tensile testing on these specimens according to ASTM D638 to determine tensile strength,

elongation at break, and modulus of elasticity.

Hardness Testing: Measure the Shore hardness of the conditioned sheets using a durometer

according to ASTM D2240.

Migration Testing: Evaluate plasticizer migration through methods such as the activated

carbon method or extraction tests.[14][15]
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Workflow for Evaluating Plasticizer Performance.

Dimethyl Sebacate as a Solvent
The effectiveness of a solvent is often characterized by its solubility parameter. The Hansen

Solubility Parameters (HSP) for dimethyl sebacate provide a more nuanced understanding of

its solvency by breaking down the total Hildebrand parameter into dispersion, polar, and

hydrogen bonding components.

Hansen Solubility
Parameter

Value (MPa½) Reference

Dispersion (δD) 16.6 [16]

Polar (δP) 2.9 [16]

Hydrogen Bonding (δH) 6.7 [16]

Materials with similar HSP values are likely to be miscible.[17][18] This data is crucial for

formulators when selecting DMS as a solvent for specific resins or polymers.

Dimethyl Sebacate in Lubricants and Cosmetics
Sebacate esters are valued in lubricant formulations for their excellent thermal and oxidative

stability.[19][20] They can improve the low-temperature properties of lubricants by reducing the

pour point.[19][21]
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In the cosmetics industry, related sebacate esters like diethyl sebacate are used for their

emollient, masking, and solvent properties.[5] Diethyl sebacate is known to soften and improve

the suppleness of the skin and can aid in the penetration of other active ingredients.[5][6] While

specific data for dimethyl sebacate in cosmetic applications is limited, its properties suggest it

could function similarly as an emollient and solvent.

Performance of Sebacate Esters as Lubricant Additives
The following table shows the effect of different sebacate esters on the pour point of a lubricant

base oil.

Sebacate Ester Pour Point (°C) Reference

Di-2-ethylbutyl sebacate

(D2EBS)
-44 [19][21]

Di-2-ethylhexanol sebacate

(D2EHS)
-60 [19][21]

Dihexyl sebacate (DHS) 8 [19][21]

Dioctyl sebacate (DOS) 15 [19][21]

This data highlights how the structure of the alcohol moiety in the sebacate ester significantly

impacts the low-temperature performance of the lubricant.

Conclusion
Dimethyl sebacate is a multifunctional chemical with significant industrial importance. Its role

as a key intermediate in the synthesis of high-performance light stabilizers is a primary driver of

its demand. Furthermore, its utility as a plasticizer, solvent, and component in lubricants and

cosmetics underscores its versatility. The information and protocols provided in this guide offer

a technical foundation for researchers and professionals working with or considering the use of

dimethyl sebacate in their applications. Further research into the specific performance of

dimethyl sebacate as a plasticizer in a wider range of polymers and its application in cosmetic

formulations would be beneficial for expanding its industrial use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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